Cas no 79963-95-4 (2,2,2-Trifluoroethyl perfluorobutanesulphonate)

2,2,2-Trifluoroethyl perfluorobutanesulphonate structure
79963-95-4 structure
Product Name:2,2,2-Trifluoroethyl perfluorobutanesulphonate
CAS No:79963-95-4
MF:C6H2F12O3S
MW:382.124123096466
MDL:MFCD03093638
CID:60159
PubChem ID:87573988
Update Time:2024-10-27

2,2,2-Trifluoroethyl perfluorobutanesulphonate Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoroethyl perfluorobutylsulfonate
    • 1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonic acid 2,2,2-trifluoroethyl ester
    • 2,2,2-Trifluoroethyl Nonafluorobutanesulfonate
    • 2,2,2-trifluoroethyl 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
    • 2,2,2-TRIFLUOROETHYL PERFLUOROBUTANE SULFONAT
    • Nonafluorobutanesulfonic Acid 2,2,2-Trifluoroethyl Ester
    • Perfluorobutanesulfonic Acid 2,2,2-Trifluoroethyl Ester
    • 2,2,2-Trifluoroethyl Perfluorobutanesulfonate
    • 2,2,2-trifluoroethyl1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
    • 79963-95-4
    • 2,2,2-trifluoroethylnonaflate
    • 2,2,2-trifluoroethanol perfluorobutanesulphonate
    • DTXSID60380390
    • CS-0199242
    • NS00019245
    • 2,2,2-trifluoroethyl nonafluorobutanesulphonate
    • 2,2,2-Trifluoroethyl perfluorobutanesulphonate
    • AKOS015852770
    • trifluoroethanol perfluorobutanesulphonate
    • SY050453
    • MFCD03093638
    • N0677
    • D91761
    • C6H2F12O3S
    • SCHEMBL286439
    • FT-0654344
    • A839794
    • 2,2,2-Trifluoroethyl perfluorobutylsulfonate, 95%
    • 2,2,2-tris(fluoranyl)ethyl 1,1,2,2,3,3,4,4,4-nonakis(fluoranyl)butane-1-sulfonate
    • 2,2,2-Trifluoroethyl nonaflate, 2,2,2-Trifluoroethyl nonafluorobutanesulphonate
    • 2,2,2-trifluoroethylnonafluorobutanesulfonate
    • 1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonic Acid 2,2,2-trifluoroethyl Ester;2,2,2-Trifluoroethyl 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate;2,2,2-Trifluoroethyl Nonafluorobutanesulfonate;
    • MDL: MFCD03093638
    • Inchi: 1S/C6H2F12O3S/c7-2(8,9)1-21-22(19,20)6(17,18)4(12,13)3(10,11)5(14,15)16/h1H2
    • InChI Key: KJGYBFLEIPDFNQ-UHFFFAOYSA-N
    • SMILES: O=S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(OCC(F)(F)F)=O

Computed Properties

  • Exact Mass: 381.95300
  • Monoisotopic Mass: 381.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 51.8A^2

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.636 g/mL at 25 °C(lit.)
  • Boiling Point: 141°C(lit.)
  • Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
  • Refractive Index: n20/D 1.326(lit.)
  • PSA: 51.75000
  • LogP: 4.40160
  • Solubility: Not determined

2,2,2-Trifluoroethyl perfluorobutanesulphonate Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C T
  • Risk Phrases:R34
  • HazardClass:TOXIC, CORROSIVE
  • Safety Term:S26-S36/37/39-S45

2,2,2-Trifluoroethyl perfluorobutanesulphonate Pricemore >>

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abcr
AB145199-5 g
Nonafluorobutanesulfonic acid 2,2,2-trifluoroethyl ester, 96%; .
79963-95-4 96%
5 g
€159.40 2023-07-20

2,2,2-Trifluoroethyl perfluorobutanesulphonate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ;  0 °C; 5 - 15 °C; 22 h, 5 - 15 °C
Reference
Preparation of (perfluoroalkyl)alkane thiols via Zemplen deacylation of fluorous (perfluoroalkyl)alkyl thioacetates
Menczinger, Balint; Nemes, Aniko; Szijjarto, Csongor; Rabai, Jozsef, Journal of Fluorine Chemistry, 2018, 210, 70-77

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  -78 °C; -78 °C → rt
Reference
Theory and example of a small-molecule motor
Mock, William L.; Ochwat, Krzysztof J., Journal of Physical Organic Chemistry, 2003, 16(3), 175-182

2,2,2-Trifluoroethyl perfluorobutanesulphonate Raw materials

2,2,2-Trifluoroethyl perfluorobutanesulphonate Preparation Products

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